Cas no 849796-05-0 (2-Propenal, 3-(pentafluorophenyl)-, (2E)-)

• Product Name: 2-Propenal, 3-(pentafluorophenyl)-, (2E)-
• CAS No: 849796-05-0
• MF: C₉H₃F₅O
• MW: 222.111540079117
• CID: 2806755
• PubChem ID: 12162695
• Update Time: 2025-09-19

2-Propenal, 3-(pentafluorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(pentafluorophenyl)-, (2E)-
• SCHEMBL3334253
• EN300-637374
• (2E)-3-(PENTAFLUOROPHENYL)PROP-2-ENAL
• (E)-3-(Perfluorophenyl)acrylaldehyde
• (E)-3-(2,3,4,5,6-pentafluorophenyl)prop-2-enal
• 849796-05-0
• Z2607874390
• CHEMBL5267331

• Inchi： 1S/C9H3F5O/c10-5-4(2-1-3-15)6(11)8(13)9(14)7(5)12/h1-3H/b2-1+
• InChI Key： MSASXPHJYWAVPG-OWOJBTEDSA-N
• SMILES： FC1C(=C(C(=C(C=1/C=C/C=O)F)F)F)F

Computed Properties

• Exact Mass: 222.01040553Da
• Monoisotopic Mass: 222.01040553Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų